Cas no 581076-14-4 (5'-O-Levulinoylthymidine 3'-CE phosphoramidite)

• Product Name: 5'-O-Levulinoylthymidine 3'-CE phosphoramidite
• CAS No: 581076-14-4
• MF: C₂₄H₃₇N₄O₈P
• MW: 540.546347379684
• CID: 4673364
• PubChem ID: 11226497
• Update Time: 2024-11-05

5'-O-Levulinoylthymidine 3'-CE phosphoramidite Chemical and Physical Properties

Names and Identifiers

• 5'-O-Levulinoylthymidine 3'-CE phosphoramidite
• ((2R,3S,5R)-3-(((2-Cyanoethoxy)(diisopropylamino)phosphanyl)oxy)-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl)methyl 4-oxopentanoate
• 581076-14-4

• Inchi： 1S/C24H37N4O8P/c1-15(2)28(16(3)4)37(34-11-7-10-25)36-19-12-21(27-13-17(5)23(31)26-24(27)32)35-20(19)14-33-22(30)9-8-18(6)29/h13,15-16,19-21H,7-9,11-12,14H2,1-6H3,(H,26,31,32)/t19-,20+,21+,37?/m0/s1
• InChI Key： DWSOOIGQPYJEPR-QCNXBGJTSA-N
• SMILES： C(OC(=O)CCC(=O)C)[C@H]1O[C@@H](N2C=C(C)C(=O)NC2=O)C[C@@H]1OP(N(C(C)C)C(C)C)OCCC#N

Computed Properties

• Exact Mass: 540.23490115g/mol
• Monoisotopic Mass: 540.23490115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 37
• Rotatable Bond Count: 15
• Complexity: 923
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 148Ų